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Compound of Interest |

(3,4-Epoxycyclohexyl)methyl
Compound Name:
methacrylate
CAS No.: 82428-30-6
Cat. No.: B033774
- 7

Synonyms: Cyclomer M100, TTA15, 3,4-Epoxycyclohexylmethyl methacrylate CAS: 82428-30-
6 Molecular Weight: 196.24 g/mol [1][2][3]

Executive Summary

(3,4-Epoxycyclohexyl)methyl methacrylate (hereafter referred to as ECMMA) is a high-
performance, dual-functional monomer that bridges the gap between radical and cationic
polymerization chemistries.[2][3] Unlike standard methacrylates, ECMMA possesses both a
methacrylate group (susceptible to radical polymerization) and a cycloaliphatic epoxy group
(susceptible to cationic polymerization).[3]

For researchers in drug development and advanced materials, this duality offers a unique
strategic advantage:

o Orthogonal Curing: The ability to polymerize one functional group while leaving the other
intact for post-polymerization modification (e.g., bioconjugation).[3]

e Oxygen Insensitivity: The cationic epoxy cure is not inhibited by oxygen, solving the "tacky
surface" problem common in methacrylates.

e Low Shrinkage: The ring-opening mechanism of the epoxy group counteracts the volumetric
shrinkage of the methacrylate group, critical for precision dental materials and lithography.
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This guide details the physicochemical properties, reaction mechanisms, and validated
protocols for utilizing ECMMA in high-precision synthesis.

Physicochemical Profile

The molecular weight of 196.24 g/mol is the theoretical value for the monomer. In practical
applications, the Epoxy Equivalent Weight (EEW) is a critical quality attribute, typically ranging
from 200-215 g/eq due to oligomer traces in industrial grades (e.g., Cyclomer M100).

Property Value Notes

Molecular Weight 196.24 g/mol Monomer theoretical

Exact Mass 196.1099 Da For Mass Spec identification
CAS Number 82428-30-6

Appearance Colorless to pale yellow liquid Low viscosity

Viscosity ~9 mPa[1][3][4]s (at 25°C) Excellent reactive diluent
Epoxy Eq.[3][5] Weight 200 - 215 g/eq indicator of

purity/oligomerization

Density ~1.08 g/cm3 Estimated at 25°C

Limited water solubility

Solubility Soluble in organic solvents )
(hydrophobic)

Synthesis & Manufacturing Route

Understanding the synthesis is vital for troubleshooting impurities (such as residual acid) that
can prematurely trigger the cationic epoxy cure.[3]

Industrial Synthesis: ECMMA is produced via the epoxidation of cyclohexenyl methyl
methacrylate (CHMA) using peracetic acid.[3]

« Ciritical Control Point: The reaction must be temperature-controlled to prevent the
polymerization of the methacrylate double bond while the peracid oxidizes the cyclohexenyl
ring.
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» Stabilizers: Hydroquinone monomethyl ether (MEHQ) is often added to inhibit radical
polymerization during synthesis.[3]

Reaction Mechanisms: The Dual-Cure Advantage[3]

[6]

ECMMA allows for Stage-Curing.[3] You can form a linear polymer chain via the methacrylate
group first, then crosslink via the epoxy group later, or vice versa.

Mechanism Visualization

The following diagram illustrates the orthogonal pathways available to ECMMA.

Path A is preferred for creating
functionalized prepolymers.
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Figure 1: Orthogonal reaction pathways for ECMMA. Path A allows the creation of reactive
prepolymers for drug delivery applications.

Causality in Experimental Choice

e Why Radical First? If you polymerize the epoxy first, you form a rigid network that
immobilizes the methacrylate groups, leading to low conversion. Polymerizing the
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methacrylate first creates a soluble, processable polymer with pendant epoxy rings ready for
secondary reactions (crosslinking or drug attachment).[3]

» Why Cationic? Cationic polymerization of cycloaliphatic epoxies is not inhibited by oxygen.[3]
This makes ECMMA ideal for thin films or coatings where air exposure typically leaves
methacrylates tacky.[3]

Applications in Drug Development & Biomaterials[7]

8]

While often used in industrial coatings, ECMMA is a powerful tool for bioconjugation in drug
delivery systems.

Epoxy-Functionalized Nanoparticles

Researchers use ECMMA to synthesize Poly(methyl methacrylate) (PMMA) derivatives that
can chemically bond to drugs or targeting ligands.[3]

o Mechanism: The epoxy ring reacts with nucleophiles (primary amines, thiols) found on
proteins, peptides, or small molecule drugs.

o Benefit: Unlike physical encapsulation (which suffers from "burst release"), covalent
attachment via the epoxy group ensures controlled release or permanent tethering.[3]

Hydrogel Crosslinking

ECMMA can be copolymerized with hydrophilic monomers (like HEMA or PEG-methacrylate).
[3] The hydrophobic cyclohexyl ring provides mechanical stiffness, while the epoxy group
allows for post-fabrication crosslinking to tune the hydrogel's pore size and degradation rate.

Experimental Protocols
Protocol A: Synthesis of Epoxy-Functionalized
Prepolymer

Target: A soluble polymer backbone with pendant epoxy groups for later bioconjugation.[3]

Reagents:
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e Monomer: ECMMA (Purified).[3]

e Solvent: Anhydrous Toluene or THF (Avoid alcohols, as they may open the epoxy ring).[3]
e Initiator: AIBN (Azobisisobutyronitrile).[3]

Workflow:

e Preparation: Dissolve ECMMA in toluene (20 wt% solids). Add AIBN (1 wt% relative to
monomer).[3]

» Degassing: Purge with nitrogen for 30 minutes. Reason: Oxygen inhibits radical
polymerization.[3][6]

e Polymerization: Heat to 70°C for 6—8 hours.

o Note: Do not exceed 100°C to avoid thermal opening of the epoxy ring.
« Purification: Precipitate into cold n-hexane. The epoxy rings remain intact.[3]
 Validation:

o 1H-NMR: Check for disappearance of vinyl protons (5.5-6.2 ppm) and retention of epoxy
protons (~3.1-3.3 ppm).[3]

o GPC: Determine Mn and Mw (Target Mw: 15,000-50,000 g/mol ).

Protocol B: Bioconjugation (Drug Attachment)

Target: Covalent attachment of an amine-containing drug to the ECMMA polymer.[3]
Workflow:

» Dissolution: Dissolve the ECMMA-polymer in a compatible solvent (e.g., DMSO).[3]
o Reaction: Add the amine-containing drug (1.1 eq relative to epoxy groups).

o Catalysis: Add a mild base (e.g., Triethylamine) or heat to 40-50°C.
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e Mechanism: The amine attacks the epoxy ring, opening it to form a secondary amine and a
hydroxyl group (beta-amino alcohol linkage).[3]

Mandatory Visualization: Experimental Workflow
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Figure 2: Step-by-step workflow for synthesizing and validating functionalized ECMMA
polymers.

Safety & Handling (SDS Summary)

e Hazards: ECMMA is a skin sensitizer (H317) and causes serious eye irritation (H319).[3] The
epoxy group is alkylating; handle with gloves (Nitrile) and in a fume hood.[3]

o Storage: Store at 2-8°C. Keep away from acids and amines to prevent premature
polymerization.

» Disposal: Dispose of as hazardous chemical waste.[3] Do not pour down drains due to
aquatic toxicity (H412).[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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